N'-[(2,4-dimethylbenzoyl)oxy]-4-iodobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-iodophenyl)methylidene]amino] 2,4-dimethylbenzoate
• InChI: InChI=1S/C16H15IN2O2/c1-10-3-8-14(11(2)9-10)16(20)21-19-15(18)12-4-6-13(17)7-5-12/h3-9H,1-2H3,(H2,18,19)
• InChI Key: HGHICFFSGLVFGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)ON=C(C2=CC=C(C=C2)I)N)C
• Isomeric SMILES: CC1=CC(=C(C=C1)C(=O)O/N=C(/C2=CC=C(C=C2)I)\N)C
• Molecular Formula: C16H15IN2O2
• Molecular Weight: 394.21 g/mol

Description

N'-[(2,4-dimethylbenzoyl)oxy]-4-iodobenzenecarboximidamide, also known as DBIB, is a chemical compound that has been studied extensively for its potential applications in scientific research. DBIB is a derivative of benzoyl chloride and has a molecular formula of C17H15IN2O2.

Mechanism of Action

The mechanism of action of N'-[(2,4-dimethylbenzoyl)oxy]-4-iodobenzenecarboximidamide is not fully understood. However, it has been suggested that it may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. N'-[(2,4-dimethylbenzoyl)oxy]-4-iodobenzenecarboximidamide may also inhibit the activity of enzymes involved in cell proliferation.
Biochemical and Physiological Effects:
N'-[(2,4-dimethylbenzoyl)oxy]-4-iodobenzenecarboximidamide has been shown to have a low toxicity profile in vitro and in vivo. It does not appear to have any significant effects on normal cells. However, further studies are needed to determine the long-term effects of N'-[(2,4-dimethylbenzoyl)oxy]-4-iodobenzenecarboximidamide on the body.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[(2,4-dimethylbenzoyl)oxy]-4-iodobenzenecarboximidamide in lab experiments is that it is relatively easy to synthesize. It also has a high purity, which makes it suitable for use in sensitive experiments. However, one limitation is that N'-[(2,4-dimethylbenzoyl)oxy]-4-iodobenzenecarboximidamide is not very soluble in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on N'-[(2,4-dimethylbenzoyl)oxy]-4-iodobenzenecarboximidamide. One area of interest is the development of new derivatives of N'-[(2,4-dimethylbenzoyl)oxy]-4-iodobenzenecarboximidamide that may have improved anticancer properties. Another area of interest is the use of N'-[(2,4-dimethylbenzoyl)oxy]-4-iodobenzenecarboximidamide as a fluorescent probe for imaging cancer cells in vivo. Additionally, further studies are needed to determine the long-term effects of N'-[(2,4-dimethylbenzoyl)oxy]-4-iodobenzenecarboximidamide on the body, particularly in terms of toxicity.

Synthesis Methods

N'-[(2,4-dimethylbenzoyl)oxy]-4-iodobenzenecarboximidamide can be synthesized through the reaction of 4-iodoaniline with 2,4-dimethylbenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in anhydrous dichloromethane at low temperature and yields N'-[(2,4-dimethylbenzoyl)oxy]-4-iodobenzenecarboximidamide as a white solid.

Scientific Research Applications

N'-[(2,4-dimethylbenzoyl)oxy]-4-iodobenzenecarboximidamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. N'-[(2,4-dimethylbenzoyl)oxy]-4-iodobenzenecarboximidamide has also been studied for its potential use as a fluorescent probe for imaging cancer cells.